Cas no 1440962-10-6 (7-Oxaspiro[3.5]nonan-2-ylmethanamine)

• Product Name: 7-Oxaspiro[3.5]nonan-2-ylmethanamine
• CAS No: 1440962-10-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD21122106
• CID: 3164037
• PubChem ID: 65006071
• Update Time: 2025-05-20

7-Oxaspiro[3.5]nonan-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 7-Oxaspiro[3.5]nonan-2-ylmethanamine
• EN300-1223412
• MFCD21122106
• CS-0055006
• 7oxaspiro[3.5]nonan2ylMethanaMine
• AKOS014338111
• 1440962-10-6
• F2147-3879
• (7-oxaspiro[3.5]nonan-2-yl)methanamine
• SB22975
• SCHEMBL22581353
• {7-oxaspiro[3.5]nonan-2-yl}methanamine
• 7-Oxaspiro[3.5]nonane-2-methanamine
• QHC96210
• 1-{7-OXASPIRO[3.5]NONAN-2-YL}METHANAMINE
• 857-932-3
• 1-(7-oxaspiro(3.5)nonan-2-yl)methanamine

• MDL： MFCD21122106
• Inchi： 1S/C9H17NO/c10-7-8-5-9(6-8)1-3-11-4-2-9/h8H,1-7,10H2
• InChI Key： RTSFVTSFONHDFG-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC(CN)C2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 7-Oxaspiro[3.5]nonan-2-ylmethanamine

Research Brief on 7-Oxaspiro[3.5]nonan-2-ylmethanamine (CAS: 1440962-10-6): Recent Advances and Applications in Chemical Biology and Medicine

The compound 7-Oxaspiro[3.5]nonan-2-ylmethanamine (CAS: 1440962-10-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug discovery. Recent studies highlight its utility as a versatile scaffold for the development of novel bioactive compounds, particularly in targeting central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 7-Oxaspiro[3.5]nonan-2-ylmethanamine derivatives via a novel catalytic spirocyclization approach, achieving high yields and enantioselectivity (DOI: 10.1021/acs.jmedchem.3c00567). The research team emphasized the compound's spirocyclic core as a privileged structure for modulating G protein-coupled receptors (GPCRs), with particular promise in designing next-generation antipsychotics. Molecular docking simulations revealed strong interactions with dopamine D2 and serotonin 5-HT2A receptors, suggesting potential applications in schizophrenia treatment.

In antimicrobial research, a 2024 ACS Infectious Diseases publication reported that 7-Oxaspiro[3.5]nonan-2-ylmethanamine-based compounds exhibited potent activity against drug-resistant Gram-positive bacteria, including MRSA (minimum inhibitory concentration [MIC] values ranging from 0.5-2 μg/mL). The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, as evidenced by transmission electron microscopy showing abnormal septum formation in treated cells (DOI: 10.1021/acsinfecdis.4c00012). These findings position the scaffold as a promising lead for addressing antimicrobial resistance challenges.

From a chemical biology perspective, researchers have exploited the strained spirocyclic structure of 7-Oxaspiro[3.5]nonan-2-ylmethanamine to develop activity-based probes for studying enzyme dynamics. A recent Nature Chemical Biology article detailed its incorporation into covalent inhibitors targeting cysteine proteases, enabling real-time monitoring of enzymatic activity in live cells through fluorescence turn-on signals (DOI: 10.1038/s41589-023-01478-0). This application underscores the molecule's versatility as both a therapeutic candidate and a research tool in chemical biology.

Ongoing clinical investigations are exploring 7-Oxaspiro[3.5]nonan-2-ylmethanamine derivatives for neurodegenerative diseases, with preliminary Phase I data showing favorable blood-brain barrier penetration and safety profiles. Industry reports indicate that at least three pharmaceutical companies have advanced analogs into preclinical development for Alzheimer's and Parkinson's diseases, leveraging the scaffold's ability to modulate protein aggregation pathways. The compound's structural rigidity and synthetic tractability continue to make it an attractive platform for medicinal chemistry optimization across multiple therapeutic areas.